Cas no 2171950-98-2 (3-amino-3,5-dimethylhexanamide)

3-Amino-3,5-dimethylhexanamide is a specialized organic compound featuring both an amide and an amine functional group, making it a versatile intermediate in synthetic chemistry. Its branched alkyl structure enhances steric control, which can be advantageous in the synthesis of complex molecules, particularly in pharmaceutical and agrochemical applications. The presence of the amino group allows for further functionalization, while the amide moiety contributes to stability and hydrogen-bonding interactions. This compound is particularly valued for its potential in constructing chiral centers and as a building block for bioactive compounds. Its well-defined structure ensures consistent reactivity, supporting precise synthetic outcomes.
3-amino-3,5-dimethylhexanamide structure
2171950-98-2 structure
Product Name:3-amino-3,5-dimethylhexanamide
CAS No:2171950-98-2
MF:C8H18N2O
MW:158.241322040558
CID:5949375
PubChem ID:165947350
Update Time:2025-06-14

3-amino-3,5-dimethylhexanamide Chemical and Physical Properties

Names and Identifiers

    • 3-amino-3,5-dimethylhexanamide
    • 2171950-98-2
    • EN300-1286081
    • Inchi: 1S/C8H18N2O/c1-6(2)4-8(3,10)5-7(9)11/h6H,4-5,10H2,1-3H3,(H2,9,11)
    • InChI Key: DJTRAXHDGQTJQO-UHFFFAOYSA-N
    • SMILES: O=C(CC(C)(CC(C)C)N)N

Computed Properties

  • Exact Mass: 158.141913202g/mol
  • Monoisotopic Mass: 158.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 69.1Ų

3-amino-3,5-dimethylhexanamide Pricemore >>

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3-amino-3,5-dimethylhexanamide Related Literature

Additional information on 3-amino-3,5-dimethylhexanamide

3-Amino-3,5-dimethylhexanamide (CAS No. 2171950-98-2): A Comprehensive Overview of Its Properties and Applications

The compound 3-amino-3,5-dimethylhexanamide (CAS No. 2171950-98-2) is a specialized organic molecule gaining attention in pharmaceutical and biochemical research. With its unique structural features, this compound has become a subject of interest for scientists exploring novel drug intermediates and bioactive molecules. The amide and amino functional groups in its structure make it a versatile building block for synthetic chemistry applications.

In recent years, the demand for custom synthesis and high-purity chemical intermediates has surged, particularly in the pharmaceutical industry. 3-amino-3,5-dimethylhexanamide fits perfectly into this trend as a potential precursor for drug development. Researchers are particularly interested in its stereochemistry, as the chiral centers in its structure could lead to biologically active enantiomers with specific therapeutic properties.

The compound's molecular formula, C8H18N2O, reveals its moderate molecular weight (158.24 g/mol), making it suitable for various drug discovery applications. Its solubility profile and stability characteristics have become topics of investigation, especially for researchers working on bioavailability enhancement of pharmaceutical compounds. These properties align with current industry focus on developing more efficient and targeted drug delivery systems.

From a synthetic chemistry perspective, 2171950-98-2 presents interesting possibilities for structure-activity relationship studies. The presence of both hydrogen bond donor and acceptor sites in its structure makes it particularly valuable for designing molecules with specific biological interactions. This characteristic has led to its exploration in medicinal chemistry projects, especially those targeting neurological and metabolic disorders.

Quality control of 3-amino-3,5-dimethylhexanamide is crucial for research applications. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to verify its purity and structural integrity. These analytical methods ensure the compound meets the stringent requirements of pharmaceutical research, where even minor impurities can significantly impact experimental outcomes.

The storage and handling of CAS 2171950-98-2 require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in airtight containers at controlled temperatures is recommended to maintain its stability over time. These handling protocols mirror current best practices in chemical management, emphasizing both safety and material preservation.

In the context of green chemistry initiatives, researchers are investigating more sustainable synthetic routes to produce 3-amino-3,5-dimethylhexanamide. This aligns with the pharmaceutical industry's growing commitment to reducing environmental impact while maintaining high product quality. The development of catalytic processes and atom-economical reactions for its synthesis represents an active area of research.

Patent literature reveals increasing interest in 2171950-98-2 as a key intermediate in various therapeutic areas. Its structural features make it particularly valuable for designing small molecule drugs with improved pharmacokinetic properties. This application potential has positioned the compound as a valuable asset in intellectual property strategies within the pharmaceutical sector.

The global market for specialized chemical intermediates like 3-amino-3,5-dimethylhexanamide continues to expand, driven by the growing drug discovery and development pipeline. Suppliers are responding to this demand by offering the compound in various quantities and purity grades, from milligram-scale for initial research to kilogram quantities for process development.

Future research directions for CAS 2171950-98-2 may include exploration of its potential in bioconjugation chemistry and prodrug design. The compound's functional groups offer multiple sites for chemical modification, making it a flexible scaffold for creating derivatives with tailored properties. Such applications could further enhance its value in pharmaceutical innovation.

For researchers considering working with 3-amino-3,5-dimethylhexanamide, comprehensive spectral data and characterization reports are essential starting points. Reputable suppliers typically provide these analytical details, which are crucial for verifying compound identity and purity before initiating experimental work.

In conclusion, 3-amino-3,5-dimethylhexanamide (CAS No. 2171950-98-2) represents an interesting and potentially valuable compound in modern chemical research. Its structural features and synthetic versatility position it as a promising candidate for various applications in pharmaceutical development and beyond. As research continues to uncover new possibilities for this molecule, its role in advancing scientific discovery is likely to grow.

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